2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide
Overview
Description
2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiazole family and is known for its ability to modulate various biological processes.
Mechanism of Action
The mechanism of action of 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide is not fully understood. However, several studies have suggested that this compound exerts its effects by modulating various signaling pathways. One study showed that 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide can inhibit the activation of NF-κB, a transcription factor that plays a critical role in inflammation and cancer. Another study showed that this compound can inhibit the expression of COX-2, an enzyme that is upregulated in cancer and inflammation.
Biochemical and physiological effects:
2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating various signaling pathways. Additionally, this compound has been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of various diseases. However, more studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide in lab experiments is its ability to modulate various signaling pathways. This makes it a potential candidate for the treatment of various diseases. Additionally, the synthesis of this compound is well documented in scientific literature, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. More studies are needed to fully understand the toxicity profile of this compound.
Future Directions
There are several future directions for the research of 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide. One potential direction is to further explore the anti-cancer properties of this compound. More studies are needed to fully understand the mechanism of action of this compound in cancer cells. Additionally, more studies are needed to fully understand the toxicity profile of this compound in vivo. Another potential direction is to explore the potential applications of this compound in the treatment of inflammatory and infectious diseases. Overall, 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide is a promising compound that has the potential to be used in the treatment of various diseases.
Scientific Research Applications
2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is its ability to inhibit the growth of cancer cells. Several studies have shown that 2-(4-nitrophenyl)-N-1,3-thiazol-2-ylpropanamide can induce apoptosis in cancer cells by modulating various signaling pathways. Additionally, this compound has also been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
2-(4-nitrophenyl)-N-(1,3-thiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c1-8(11(16)14-12-13-6-7-19-12)9-2-4-10(5-3-9)15(17)18/h2-8H,1H3,(H,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEFACGGBRYAECC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=NC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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